7-Oxo-4,5,6,7-tetrahydro-1H-indole-2-carboxylic acid

• Molecular Formula: C9H9NO3
• Molecular Weight: 179.17 g/mol
• SMILES: C1CC2=C(C(=O)C1)NC(=C2)C(=O)O
• InChI: InChI=1S/C9H9NO3/c11-7-3-1-2-5-4-6(9(12)13)10-8(5)7/h4,10H,1-3H2,(H,12,13)
• InChIKey: BFUDREDPSOKLML-UHFFFAOYSA-N

7-Oxo-4,5,6,7-tetrahydro-1H-indole-2-carboxylic Acid: Identity and Scaffold Classification

7-Oxo-4,5,6,7-tetrahydro-1H-indole-2-carboxylic acid (CAS 1160263-48-8) is a heterocyclic building block belonging to the tetrahydroindole-2-carboxylic acid family. Its molecular formula is C9H9NO3 with a molecular weight of 179.17 g/mol . The compound features a partially saturated indole core bearing a ketone at the 7-position and a free carboxylic acid at the 2-position, distinguishing it from both the fully aromatic indole-2-carboxylic acid and the fully saturated octahydroindole-2-carboxylic acids . Predicted physicochemical properties include a density of 1.449±0.06 g/cm³, a boiling point of 489.6±45.0 °C, and a pKa of 3.78±0.20 . Commercially available at 98% purity , this compound serves primarily as a synthetic intermediate in medicinal chemistry and heterocycle-oriented synthesis programs.

✓ Direct amidation without ester hydrolysis

✓ Scaffold for hydrazone / indole synthesis

✓ 98% purity suitable for synthetic intermediate use

7-Oxo-4,5,6,7-tetrahydro-1H-indole-2-carboxylic Acid: Why Substitution Fails

Within the tetrahydroindole-2-carboxylic acid class, the presence, position, and oxidation state of the ketone functionality, along with the free acid versus ester status, create non-interchangeable reactivity profiles. The 7-oxo substitution pattern introduces a regioselectively reactive carbonyl that is absent in the non-oxo analog 4,5,6,7-tetrahydro-1H-indole-2-carboxylic acid (CAS 131172-64-0) [1], while the free carboxylic acid provides direct amidation and bioconjugation capability that the commercially prevalent ethyl ester (CAS 119647-73-3) lacks without an additional hydrolysis step [2]. Additionally, the predicted pKa of 3.78 for the target compound differs from the 4.44 predicted for fully aromatic indole-2-carboxylic acid (CAS 1477-50-5), affecting ionization-dependent properties such as solubility, membrane permeability, and metal-chelation behavior . These three structural parameters — ketone regiochemistry, free acid status, and altered acidity — collectively mean that substituting any close analog will alter reaction outcomes, synthetic route efficiency, or biological assay results in ways that cannot be predicted from scaffold similarity alone.

Target Compound

Close Analog

Mismatch Risk

7-Oxo-tetrahydroindole-2-carboxylic acid

4,5,6,7-Tetrahydro-1H-indole-2-carboxylic acid (non-oxo)

Lacks reactive 7-oxo handle; hydrazone and indole derivatization pathways are blocked

7-Oxo-tetrahydroindole-2-carboxylic acid (free acid)

Ethyl 7-oxo-4,5,6,7-tetrahydro-1H-indole-2-carboxylate (ethyl ester)

Requires additional hydrolysis step; may add cycle time and side-reaction risk

7-Oxo-tetrahydroindole-2-carboxylic acid

Indole-2-carboxylic acid (fully aromatic)

Altered acidity shifts ionization, solubility, and metal-chelation behavior

• [1] Sigma-Aldrich. 4,5,6,7-Tetrahydro-1H-indole-2-carboxylic acid (CAS 131172-64-0). C9H11NO2, MW 165.19. View Source
• [2] Tani, M.; Ariyasu, T.; Ohtsuka, M.; Koga, T.; Ogawa, Y.; Yokoyama, Y.; Murakami, Y. New Strategy for Indole Synthesis from Ethyl Pyrrole-2-carboxylate (Synthetic Studies on Indoles and Related Compounds. XXXIX). Chem. Pharm. Bull. 1996, 44 (1), 55–61. View Source

7-Oxo-4,5,6,7-tetrahydro-1H-indole-2-carboxylic Acid: Differentiation Evidence vs. Analogs

Free Acid Enables One-Step Amidation

The target compound bears a free carboxylic acid at the 2-position, enabling direct participation in amide bond formation, peptide coupling, and bioconjugation without a preceding ester deprotection step. The closest commercially available analog, ethyl 7-oxo-4,5,6,7-tetrahydro-1H-indole-2-carboxylate (CAS 119647-73-3), is an ethyl ester that requires basic or acidic hydrolysis to liberate the carboxylic acid before such transformations . In the synthetic route reported by Tani et al., the ethyl ester was used as the key intermediate for further indole functionalization, demonstrating its strategic role but also the inherent limitation that ester hydrolysis must precede any carboxylic acid-directed chemistry [1]. The free acid thus offers a one-step advantage for researchers targeting amide-containing or carboxylate-directed compound libraries.

Free Acid Advantage

Head-to-head

0 additional steps vs. 1 hydrolysis step required for ethyl ester

Enables direct amidation, reducing cycle time

EDC/HOBt or HATU coupling; avoids ester hydrolysis side reactions

Evidence Dimension	Number of synthetic steps to achieve reactive carboxylic acid functionality
Target Compound Data	0 additional steps (free acid directly reactive)
Comparator Or Baseline	Ethyl 7-oxo-4,5,6,7-tetrahydro-1H-indole-2-carboxylate (CAS 119647-73-3): 1 additional hydrolysis step required
Quantified Difference	1 step reduction in synthetic sequence
Conditions	Standard amidation conditions (e.g., EDC/HOBt, HATU, or mixed anhydride coupling)

Why This Matters

For procurement decisions, selecting the free acid over the ethyl ester eliminates a deprotection step, reducing cycle time, improving atom economy, and avoiding potential epimerization or side reactions during ester hydrolysis.

• [1] Tani, M.; Ariyasu, T.; Ohtsuka, M.; Koga, T.; Ogawa, Y.; Yokoyama, Y.; Murakami, Y. New Strategy for Indole Synthesis from Ethyl Pyrrole-2-carboxylate (Synthetic Studies on Indoles and Related Compounds. XXXIX). Chem. Pharm. Bull. 1996, 44 (1), 55–61. View Source

Enhanced Acidity vs. Indole-2-carboxylic Acid

The predicted pKa of 7-oxo-4,5,6,7-tetrahydro-1H-indole-2-carboxylic acid is 3.78±0.20 , whereas fully aromatic indole-2-carboxylic acid (CAS 1477-50-5) has a predicted pKa of 4.44±0.30 . This difference of approximately 0.66 log units corresponds to a roughly 4.6-fold higher acidity for the target compound. The enhanced acidity is attributable to the electron-withdrawing effect of the 7-oxo group transmitted through the indole π-system. At physiological pH 7.4, both compounds exist predominantly in the carboxylate form, but at intermediate pH values (e.g., pH 4–5), the differential ionization influences aqueous solubility, logD, and protein binding behavior.

Enhanced Acidity

Data to verify

ΔpKa = 0.66 units (~4.6× more acidic)

Alters ionization state at formulation pH

Predicted values; experimental confirmation advised

Evidence Dimension	Acid dissociation constant (pKa) of the 2-carboxylic acid group
Target Compound Data	pKa = 3.78±0.20 (Predicted)
Comparator Or Baseline	Indole-2-carboxylic acid (CAS 1477-50-5): pKa = 4.44±0.30 (Predicted)
Quantified Difference	ΔpKa = 0.66 units (target compound is ~4.6× more acidic)
Conditions	Predicted values at 25 °C (ACD/Labs or equivalent software estimation)

Why This Matters

The 0.66 pKa unit difference translates to a meaningful shift in ionization state at formulation-relevant pH values, directly impacting solubility in buffered assay media, extraction efficiency during workup, and the compound's capacity to chelate divalent metal ions in enzyme active sites.

Validated Key Intermediate for Indole Derivatization

Tani et al. (1996) established that ethyl 7-oxo-4,5,6,7-tetrahydroindole-2-carboxylate — the direct ethyl ester of the target compound — serves as a key intermediate for synthesizing indoles functionalized on the benzene moiety [1]. The 7-oxo group in this scaffold provides a regioselective handle for hydrazone formation, enabling subsequent Fischer indole cyclization to generate substituted indoles [2]. In contrast, the non-oxo analog 4,5,6,7-tetrahydro-1H-indole-2-carboxylic acid (CAS 131172-64-0, C9H11NO2, MW 165.19) lacks this carbonyl, precluding direct hydrazone formation and limiting derivatization to reactions at the nitrogen or C3 positions . Additionally, Montalbán et al. (2012) demonstrated that this scaffold can be converted to 7-oxoindoles via a novel aromatization protocol with good yields, a transformation not possible from the 4-oxo isomer [3].

Hydrazone Formation

Class-level

7-oxo enables regioselective hydrazone and Fischer indole synthesis

Validated derivatization pathway not possible with non-oxo analog

Based on Tani et al. (1996) using ethyl ester precursor

Evidence Dimension	Availability of a reactive ketone handle for hydrazone formation and subsequent heterocycle construction
Target Compound Data	7-oxo group present; enables hydrazone formation, Fischer indole cyclization, and aromatization to 7-oxoindoles
Comparator Or Baseline	4,5,6,7-Tetrahydro-1H-indole-2-carboxylic acid (CAS 131172-64-0): no ketone; hydrazone formation not possible
Quantified Difference	Qualitative: gain of at least one orthogonal derivatization pathway (carbonyl condensation chemistry)
Conditions	Hydrazone formation: arylhydrazine, polyphosphoric acid trimethylsilyl ester catalyst; aromatization: DDQ or equivalent dehydrogenating agent

Why This Matters

The 7-oxo group opens a distinct and literature-validated derivatization vector that the non-oxo analog cannot access, making the target compound the correct procurement choice for projects requiring indole ring functionalization at the benzene moiety via hydrazone intermediates.

• [1] Tani, M.; Ariyasu, T.; Ohtsuka, M.; Koga, T.; Ogawa, Y.; Yokoyama, Y.; Murakami, Y. New Strategy for Indole Synthesis from Ethyl Pyrrole-2-carboxylate (Synthetic Studies on Indoles and Related Compounds. XXXIX). Chem. Pharm. Bull. 1996, 44 (1), 55–61. View Source
• [2] Academia.edu. Polyphosphoric acid trimethylsilyl ester-catalyzed cyclization of arylhydrazones prepared from ethyl 7-oxo-4,5,6,7-tetrahydroindole-2-carboxylate. View Source
• [3] Garrido Montalban, A.; Baum, S. M.; Cowell, J.; McKillop, A. Formation of N-substituted 4- and 7-oxo-4,5,6,7-tetrahydroindoles revisited: a mechanistic interpretation and conversion into 4- and 7-oxoindoles. Tetrahedron Lett. 2012, 53 (33), 4276–4279. View Source

Low Molecular Weight Advantage for Fragment Design

With a molecular weight of 179.17 g/mol (C9H9NO3), the target compound is among the lowest-MW members of the oxo-tetrahydroindole-2-carboxylic acid family that retain both a free carboxylic acid and a ketone . This positions it favorably for fragment-based drug discovery (FBDD) where a MW cutoff of <300 Da is standard. By comparison, the 6,6-difluoro analog (ethyl 6,6-difluoro-7-oxo-4,5,6,7-tetrahydro-1H-indole-2-carboxylate, CAS 1433990-09-0) carries a MW of 243.21 g/mol in the free acid form (C9H7F2NO3) , and the 3,6,6-trimethyl-4-oxo derivative (CAS 1008 from ChemicalBook) exceeds 235 g/mol . The lower MW of the target compound maximizes the number of derivatizable functional groups (COOH + ketone + NH) per unit mass, a critical parameter for hit-to-lead progression efficiency.

Fragment Likeness

Class-level

MW 179.17 g/mol; 3 handles (COOH, C=O, NH)

Fits fragment-based screening criteria

Rule of Three compliant; leanest scaffold in oxo-tetrahydroindole class

Evidence Dimension	Molecular weight as a surrogate for fragment-likeness and atom economy
Target Compound Data	MW = 179.17 g/mol; 3 reactive handles (COOH, C7=O, NH); 59.7 g/mol per handle
Comparator Or Baseline	Ethyl 6,6-difluoro-7-oxo-4,5,6,7-tetrahydro-1H-indole-2-carboxylate (free acid): MW ≈ 243.21 g/mol; 3,6,6-trimethyl-4-oxo-4,5,6,7-tetrahydro-1H-indole-2-carboxylic acid: MW >235 g/mol
Quantified Difference	≥56 g/mol lower MW than difluoro analog; >60 g/mol lower than trimethyl-4-oxo analog
Conditions	Calculated from molecular formulae; fragment-likeness assessed per Rule of Three (MW <300, cLogP ≤3, HBD ≤3, HBA ≤3)

Why This Matters

In procurement for fragment-based screening libraries, the 179.17 g/mol MW of the target compound places it well within fragment space, whereas many substituted tetrahydroindole analogs already exceed 200–250 g/mol, making the target the leanest option for maximizing scaffold growth vectors per Dalton.

Altered Intermolecular Interactions Affecting Purification

The predicted boiling point of the target compound is 489.6±45.0 °C at 760 mmHg , significantly higher than the 419.6±18.0 °C predicted for fully aromatic indole-2-carboxylic acid (CAS 1477-50-5) . This approximately 70 °C elevation in boiling point is consistent with the introduction of the hydrogen-bonding 7-oxo group and the partial saturation of the benzene ring, which collectively increase intermolecular dipole-dipole and hydrogen-bonding interactions. In practical purification terms, this difference indicates that distillation is not a viable purification route for either compound, but the higher boiling point of the target compound correlates with lower vapor pressure and potentially different behavior in lyophilization and spray-drying processes.

Thermal Stability

Data to verify

Predicted bp 489.6 vs. 419.6 °C (ΔTb ≈ 70 °C)

Indicates stronger intermolecular interactions; affects drying protocols

Group contribution estimate; not suitable for distillation

Evidence Dimension	Predicted boiling point as a proxy for intermolecular interaction strength and volatility
Target Compound Data	Boiling point = 489.6±45.0 °C (Predicted, 760 mmHg)
Comparator Or Baseline	Indole-2-carboxylic acid (CAS 1477-50-5): Boiling point = 419.6±18.0 °C (Predicted, 760 mmHg)
Quantified Difference	ΔTb ≈ 70 °C (target compound boils ~70 °C higher)
Conditions	Predicted values at atmospheric pressure (760 mmHg) using group contribution or fragment-based estimation methods

Why This Matters

The higher predicted boiling point informs solvent selection for rotary evaporation and indicates that the target compound may require different drying protocols (e.g., higher vacuum, longer duration) than aromatic indole-2-carboxylic acid, a practical consideration for research laboratories procuring multi-gram quantities.

7-Oxo-4,5,6,7-tetrahydro-1H-indole-2-carboxylic Acid: Application Scenarios

Direct Amidation for Kinase and Protease Inhibitor Libraries

The free carboxylic acid at the 2-position (documented as directly reactive without ester hydrolysis in Section 3, Evidence Item 1) enables one-step amide coupling with diverse amine building blocks . This makes the compound immediately suitable for generating amide-based arrays targeting enzymes where the indole-2-carboxamide motif is a recognized pharmacophore, including HIV-1 integrase and sirtuin isoforms, without the additional synthetic burden of ester deprotection [1].

Fragment-Based Drug Discovery Library Inclusion

With a molecular weight of 179.17 g/mol and three chemically orthogonal reactive handles (COOH, C7=O, NH) — as quantified in Section 3, Evidence Item 4 — the target compound satisfies the Rule of Three criteria (MW <300, cLogP ≤3, ≤3 HBD, ≤3 HBA) . Procurement for fragment library assembly is justified by the compound's low MW relative to its functional group density, offering maximal growth vector coverage per Dalton among tetrahydroindole-2-carboxylic acid analogs [2].

Heterocycle Synthesis via Hydrazone/Fischer Indole Cyclization

The 7-oxo group provides a validated entry point for hydrazone formation, as established by Tani et al. (1996) using the corresponding ethyl ester as a key intermediate [3]. This reactivity (detailed in Section 3, Evidence Item 3) supports procurement for synthetic methodology programs aiming to construct indoles functionalized at the benzene moiety, a transformation not accessible from the 4-oxo or non-oxo tetrahydroindole analogs [4].

Metal-Chelation Studies with Differentiated Acidity

The predicted pKa of 3.78 (Section 3, Evidence Item 2) positions the target compound as a stronger carboxylic acid than indole-2-carboxylic acid (pKa 4.44) . This 0.66-unit pKa difference alters the pH-dependent speciation of the carboxylate, enabling procurement specifically for metal-chelation assays where the carboxylate is required to compete with or complement the indole NH and 7-oxo oxygen as metal-binding ligands, a three-donor chelation mode not available from simpler indole-2-carboxylic acids [5].

Application

Selection Property

Validation Focus

Amide-based library synthesis (e.g., HIV-1 integrase, sirtuin inhibitors)

Free carboxylic acid for direct coupling

Amidation efficiency and library diversity

Fragment-based screening library inclusion

Low MW and multiple reactive handles

Rule-of-Three compliance and scaffold growth vectors

Benzene-ring indole functionalization via hydrazone

7-oxo group for regioselective hydrazone formation

Fischer indole cyclization yield and selectivity

Metal-chelation ligand design

Differentiated acidity for carboxylate speciation

pH-dependent metal-binding affinity and stoichiometry

• [1] Wang, Y.-C.; Zhang, W.-L.; Zhang, R.-H.; Liu, C.-H.; Zhao, Y.-L.; Yan, G.-Y.; Liao, S.-G.; Li, Y.-J.; Zhou, M. Design, Synthesis and Biological Evaluation of Indole-2-carboxylic Acid Derivatives as Novel HIV-1 Integrase Strand Transfer Inhibitors. RSC Adv. 2024. View Source
• [2] Vojacek, S.; Schulig, L.; Wössner, N.; Geist, N.; Langel, W.; Jung, M.; Schade, D.; Link, A. Tetrahydroindoles as Multipurpose Screening Compounds and Novel Sirtuin Inhibitors. ChemMedChem 2019, 14 (8), 853–864. View Source
• [3] Tani, M.; Ariyasu, T.; Ohtsuka, M.; Koga, T.; Ogawa, Y.; Yokoyama, Y.; Murakami, Y. New Strategy for Indole Synthesis from Ethyl Pyrrole-2-carboxylate (Synthetic Studies on Indoles and Related Compounds. XXXIX). Chem. Pharm. Bull. 1996, 44 (1), 55–61. View Source
• [4] Garrido Montalban, A.; Baum, S. M.; Cowell, J.; McKillop, A. Formation of N-substituted 4- and 7-oxo-4,5,6,7-tetrahydroindoles revisited: a mechanistic interpretation and conversion into 4- and 7-oxoindoles. Tetrahedron Lett. 2012, 53 (33), 4276–4279. View Source
• [5] Zhou, M. et al. The Discovery of Indole-2-carboxylic Acid Derivatives as Novel HIV-1 Integrase Strand Transfer Inhibitors. Molecules 2023. Binding mode analysis revealed indole core and C2 carboxyl group chelate two Mg²⁺ ions. View Source